Cas no 124254-92-8 (4-(Bromomethyl)-1,2-phenylene diacetate)

• Product Name: 4-(Bromomethyl)-1,2-phenylene diacetate
• CAS No: 124254-92-8
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 1094603
• PubChem ID: 11822272
• Update Time: 2025-05-21

4-(Bromomethyl)-1,2-phenylene diacetate Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1,2-phenylene diacetate
• [2-acetyloxy-4-(bromomethyl)phenyl] Acetate
• SCHEMBL7658382
• 124254-92-8
• 4-(Bromomethyl)-1,2-phenylenediacetate
• NOUXXHFLLIWASN-UHFFFAOYSA-N
• 3,4-diacetoxybenzyl bromide

• Inchi： 1S/C11H11BrO4/c1-7(13)15-10-4-3-9(6-12)5-11(10)16-8(2)14/h3-5H,6H2,1-2H3
• InChI Key： NOUXXHFLLIWASN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(Bromomethyl)-1,2-phenylene diacetate

Professional Introduction to 4-(Bromomethyl)-1,2-phenylene diacetate (CAS No. 124254-92-8)

4-(Bromomethyl)-1,2-phenylene diacetate, identified by its CAS number 124254-92-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, featuring a bromomethyl group and a phenylene diacetate backbone, exhibits unique chemical properties that make it a valuable intermediate in the development of various chemical entities. The presence of both bromomethyl and acetate functional groups provides a versatile platform for further chemical modifications, enabling the synthesis of complex molecules with potential applications in medicinal chemistry and material science.

The utility of 4-(Bromomethyl)-1,2-phenylene diacetate stems from its reactivity and structural features. The bromomethyl group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse substituents. This reactivity is harnessed in the synthesis of biologically active compounds, where such transformations are often crucial for achieving desired pharmacological properties. Additionally, the phenylene diacetate moiety contributes to the compound's solubility and stability, making it a practical choice for laboratory-scale reactions.

In recent years, there has been growing interest in the application of 4-(Bromomethyl)-1,2-phenylene diacetate in the development of novel therapeutic agents. Researchers have leveraged its structural framework to create derivatives with enhanced biological activity. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The ability to modify both the bromomethyl and acetate groups allows chemists to fine-tune the physicochemical properties of these derivatives, optimizing their efficacy and selectivity.

The pharmaceutical industry has also explored the potential of 4-(Bromomethyl)-1,2-phenylene diacetate as a building block for more complex drug candidates. Its incorporation into heterocyclic structures has yielded compounds with promising pharmacokinetic profiles. Moreover, the compound's compatibility with various synthetic methodologies makes it a valuable asset in drug discovery pipelines. Collaborative efforts between academic researchers and pharmaceutical companies have further highlighted its importance, leading to several patents and publications detailing innovative synthetic routes and applications.

Bromomethyl)-1,2-phenylene diacetate has found utility in material science. Its ability to undergo cross-coupling reactions with organic halides and organometallic reagents has been exploited in the synthesis of polymers and functional materials. These materials exhibit unique properties that make them suitable for use in electronics, coatings, and biodegradable polymers. The versatility of this compound underscores its significance as a chemical intermediate across multiple disciplines.

The synthesis of 4-(Bromomethyl)-1,2-phenylene diacetate itself is an area of active research. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to enhance yield and purity. These improvements are crucial for meeting the increasing demand for this compound in both academic and industrial settings.

In conclusion, 4-(Bromomethyl)-1,2-phenylene diacetate(CAS No. 124254-92-8) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and material development. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.